Cas no 1021092-81-8 (N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-yl)acetamide
• CAS No: 1021092-81-8
• MF: C₂₂H₂₀N₄O₂S₂
• MW: 436.549801826477
• CID: 5995224
• PubChem ID: 42176093
• Update Time: 2025-05-20

N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-yl)acetamide
• N-[4-[5-(4-methoxy-N-methylanilino)-1,3,4-thiadiazol-2-yl]phenyl]-2-thiophen-2-ylacetamide
• VU0639572-1
• F5259-0203
• N-(4-(5-((4-methoxyphenyl)(methyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)-2-(thiophen-2-yl)acetamide
• AKOS024503678
• 1021092-81-8

• Inchi： 1S/C22H20N4O2S2/c1-26(17-9-11-18(28-2)12-10-17)22-25-24-21(30-22)15-5-7-16(8-6-15)23-20(27)14-19-4-3-13-29-19/h3-13H,14H2,1-2H3,(H,23,27)
• InChI Key： YVVRTXJTMLHSJD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N(C)C3=CC=C(OC)C=C3)S2)C=C1)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 436.10276824g/mol
• Monoisotopic Mass: 436.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-yl)acetamide

Professional Introduction to N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-yl)acetamide and CAS No. 1021092-81-8

N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-yl)acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1021092-81-8, belongs to a class of molecules that incorporate multiple heterocyclic rings, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-yl)acetamide is characterized by the presence of a thiadiazole core, which is flanked by a phenyl ring and an acetamide moiety. The thiadiazole ring is a well-known pharmacophore that exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a 4-methoxyphenyl(methyl)amino group further enhances the compound's potential bioactivity by introducing additional functional groups that can interact with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the thiadiazole core can effectively bind to various enzymes and receptors, leading to inhibitory effects on pathways associated with diseases such as cancer and neurodegenerative disorders. The presence of the acetamide group also contributes to the compound's solubility and bioavailability, making it a more viable candidate for therapeutic applications.

In addition to its structural complexity, N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-yl)acetamide has been investigated for its potential role in modulating immune responses. Preliminary studies have demonstrated that this compound can interact with immune cells and modulate the release of cytokines, which are key mediators of inflammation. This finding is particularly intriguing given the increasing interest in immunomodulatory therapies for conditions such as autoimmune diseases and chronic inflammation.

The synthesis of N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-yl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thiadiazole core through a condensation reaction between appropriate precursors. This intermediate is then functionalized with the 4-methoxyphenyl(methyl)amino group via nucleophilic substitution or other coupling reactions. Finally, the acetamide moiety is introduced through dehydration or other chemical transformations.

One of the key challenges in synthesizing this compound is controlling the regioselectivity of reactions to avoid unwanted side products. Advanced techniques such as transition metal catalysis and directed ortho-metalation have been employed to improve the precision of these reactions. Additionally, high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential tools for characterizing the synthesized compound and ensuring its purity.

The pharmacological evaluation of N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-yl)acetamide has revealed several promising activities. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis or arresting cell cycle progression. Furthermore, it has demonstrated anti-inflammatory effects by reducing the production of pro-inflammatory cytokines in activated macrophages.

Animal models have also been utilized to assess the in vivo efficacy of this compound. Studies in rodents have shown that N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)-2-(thiophen-2-y l)acetamide can attenuate inflammation and reduce tumor growth when administered orally or intraperitoneally. These findings suggest that this compound may have therapeutic potential for treating human diseases.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties to enhance bioavailability and reduce toxicity. In this context, N-(4-{5-[ (4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol - 2 - yl } phen yl ) - 2 - ( thiophen - 2 - yl ) acet amide has been subjected to pharmacokinetic studies to evaluate its absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into how different factors can influence the compound's behavior in vivo.

For instance, metabolic stability studies have revealed that this compound is metabolized primarily through cytochrome P450-dependent pathways. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens. Additionally, solubility studies have shown that modifications to the molecular structure can significantly improve water solubility, which is essential for oral formulations.

The future direction of research on N-(4-{5-[ ( 4 - meth oxy ph en y l ) ( m eth y l ) am i no ] - 1 , 3 , 4 - thi ad ia z ol - 2 - yl } phen y l ) - 2 - ( thi o ph en - 2 - yl ) acet am ide includes further exploration of its mechanism of action and identification of novel therapeutic applications. Advances in techniques such as CRISPR-Cas9 gene editing may enable researchers to investigate how this compound interacts with specific genetic pathways involved in disease development.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches and cutting-edge technologies, researchers can accelerate the development of new drugs that address unmet medical needs. The study of compounds like N-(4-{5-[ ( 4 - meth oxy ph en y l ) ( m eth y l ) am i no ] - 1 , 3 , 4 - thi ad ia z ol - 2 - yl } phen y l ) - 2 - ( thi o ph en - 2 - yl ) acet am ide underscores the importance of continued investment in basic research and translational science.